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Compound of Interest

Compound Name:
5-Chloro-2-(1-piperazinyl)-

benzaldehyde

Cat. No.: B12090392

Get Quote

Technical Safety Guide: 5-Chloro-2-(1-
piperazinyl)-benzaldehyde
Beyond the GHS Label: A Mechanistic Approach to
Handling & Risk Assessment[1][2]
Executive Summary & Compound Identity
Status: High-Value Chemical Intermediate | Application: Medicinal Chemistry (Antipsychotics,

Kinase Inhibitors)[1][2]

This guide serves as an advanced technical supplement to standard Safety Data Sheets

(SDS). Unlike commodity chemicals, 5-Chloro-2-(1-piperazinyl)-benzaldehyde is a

specialized building block often lacking extensive toxicological datasets.[1][2] This document

utilizes Structure-Activity Relationship (SAR) analysis and analog bridging to establish a robust

safety protocol.
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The molecule combines a reactive benzaldehyde core with a basic piperazine moiety and a

lipophilic aryl chloride.[1][2] This triad dictates its specific hazards: skin sensitization, oxidative

instability, and potential for forming genotoxic impurities if mishandled.[1][2]

Chemical Identity Table
Parameter Detail

Chemical Name 5-Chloro-2-(1-piperazinyl)-benzaldehyde

Common Synonyms
1-(4-Chloro-2-formylphenyl)piperazine; 5-

Chloro-2-piperazin-1-yl-benzaldehyde

CAS Number
Note: Often custom synthesized.[1][2][3]

Analogous to 736991-52-9 (non-chloro)

Molecular Formula C₁₁H₁₃ClN₂O

Molecular Weight ~224.69 g/mol

Predicted LogP ~2.1 (Moderate Lipophilicity)

Physical State Solid (Pale yellow to off-white powder)

Hazard Identification & Mechanistic Toxicology
Standard GHS classifications often miss the nuance of multi-functional intermediates.[1][2]

Here is the mechanistic breakdown of the risks.

The "Reactive Triad" Hazard Model
The safety profile is governed by the interaction of its three functional groups.

The Piperazine Ring (The Sensitizer): Secondary amines are known skin sensitizers and

irritants.[1][2] They can form N-nitroso compounds (nitrosamines) if exposed to nitrosating

agents, a critical concern in GMP environments.[1][2]

The Aldehyde (The Electrophile): Benzaldehydes are prone to autoxidation to benzoic acids.

[1] They are also protein-reactive, forming Schiff bases with lysine residues, which drives the

Skin Sensitization (Category 1) hazard.[1][2]
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The Aryl Chloride: Adds lipophilicity, facilitating skin absorption.[1][2]

GHS Classification (Derived)
Based on high-confidence analogs (e.g., 2-(1-piperazinyl)benzaldehyde, CAS 736991-52-9):

Signal Word:WARNING

Skin Corrosion/Irritation: Category 2 (H315)[1][2]

Serious Eye Damage/Irritation: Category 2A (H319)[1][2]

Skin Sensitization: Category 1 (H317) - High Probability[1][2]

STOT - Single Exposure: Category 3 (H335) - Respiratory Irritation[1]

Visualizing the Safety Logic
The following diagram illustrates the decision-making hierarchy for handling this compound,

linking chemical properties to engineering controls.

5-Chloro-2-(1-piperazinyl)-
benzaldehyde

Aldehyde Moiety
(Air Sensitive)

Piperazine Moiety
(Basic/Sensitizer)

Risk: Autoxidation to
Benzoic Acid Impurity

Risk: Skin Sensitization
(Schiff Base Formation)

Protocol: Store under Argon
@ 2-8°C

Mitigation

Protocol: Double Nitrile Gloves
+ Fume Hood

Mitigation
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Figure 1: Mechanistic Safety Logic.[1][2] The chemical structure dictates the specific risks

(Yellow) and the required engineering controls (Green).[1][2]

Handling, Storage & Stability Protocols
Causality: The aldehyde group is the "weak link" for stability, while the piperazine group is the

primary driver for acute handling risks.[1][2]

Stability & Preservation
The Problem: Benzaldehydes oxidize in air.[1][2] The presence of the basic piperazine ring can

catalyze this autoxidation or lead to self-condensation (aldol-like reactions).[1] The Solution:

Atmosphere: Strictly handle under Inert Gas (Argon or Nitrogen).[1][2] Do not leave open

vessels exposed to air for prolonged periods.[1]

Temperature: Store at 2–8°C.

Container: Amber glass vials with Teflon-lined caps to prevent UV-initiated radical oxidation.

Handling Workflow (Step-by-Step)
Preparation: Equilibrate the vial to room temperature before opening to prevent water

condensation (hygroscopicity of the amine salt).

Weighing: Perform all weighing inside a Chemical Fume Hood. Use an anti-static gun if the

powder is fluffy/static-prone.[1]

Solubilization: Dissolve immediately in degassed solvents (DCM, THF, or DMSO). Avoid

acetone (forms enamine/imine with piperazine).[1]

Quenching: If synthesizing from this intermediate, ensure complete consumption of the

aldehyde to avoid residual sensitizers in the final product.

Emergency Response & First Aid
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Self-Validating Protocol: These steps assume the compound is both a corrosive irritant and a

sensitizer.[1][2]

Ocular Exposure (Critical)[1][2]
Mechanism: The basic piperazine moiety can cause saponification of fatty tissues in the eye,

while the aldehyde causes irritation.[1]

Protocol:

Immediately flush with saline/water for 15 minutes.[1]

Do not use neutralization agents (acids) in the eye; this causes exothermic damage.[1][2]

Seek ophthalmological evaluation.[1]

Skin Contact[1][2][4][5]
Mechanism: Lipophilic absorption facilitates sensitization.[1][2]

Protocol:

Drench skin with water.[1][4]

Wash with mild soap (surfactant) to remove the lipophilic residues.[1] Avoid organic

solvents (ethanol/DMSO) which drive the toxin deeper into the dermis.[1]

Spill Control[1][2]
Solid Spill: Do not dry sweep (dust generation).[1][2] Cover with a damp absorbent pad or

use a HEPA vacuum.[1]

Decontamination: Wipe surfaces with a dilute 1% Acetic Acid solution (neutralizes the

piperazine base) followed by water.[1]

Synthesis & Application Context
Understanding how this chemical is made and used helps predict impurities and side-reactions.

[1][2]
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Synthesis Route (Typical)
This compound is typically synthesized via SNAr (Nucleophilic Aromatic Substitution):

5-Chloro-2-fluorobenzaldehyde + Piperazine → 5-Chloro-2-(1-piperazinyl)-benzaldehyde[1][2]

Safety Implication: Commercial batches may contain residual 5-Chloro-2-fluorobenzaldehyde

(a lachrymator/irritant) or excess Piperazine (corrosive).[1][2] Treat the material as if it contains

these more hazardous precursors until purity is verified.[1]

Reactivity Logic Diagram
The following diagram maps the reactivity profile for researchers planning synthesis.

5-Chloro-2-(1-piperazinyl)-
benzaldehyde

Reductive Amination
(Target: 2°/3° Amines)Primary Use

Oxidation
(Impurity: Benzoic Acid)

Air Exposure

Nitrosation
(Risk: N-Nitroso carcinogen)

+ Nitrites (Avoid!)

Click to download full resolution via product page

Figure 2: Reactivity Profile.[1][2] Blue = Compound, Grey = Intended Reaction, Red =

Hazardous Side Reactions.[1][2]

Regulatory & Transport Information
Based on UN Recommendations for analogous amines/aldehydes.[1]
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UN Number: Not specifically assigned (often shipped as "Chemicals, n.o.s." or UN 3077 if

aquatic toxicity is suspected).[1][2]

Proper Shipping Name: Environmentally hazardous substance, solid, n.o.s. (contains 5-
Chloro-2-(1-piperazinyl)-benzaldehyde).[1]

Packing Group: III (Minor Danger).[1][2]

TSCA (USA): Likely Research & Development (R&D) Exemption only.[1] Not on the public

inventory.[1]

REACH (EU): Pre-registration likely required for >1 ton/year.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safety Data Sheet (SDS) for 5-Chloro-2-(1-piperazinyl)-
benzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12090392/docs#safety-data-sheet-sds-for-5-chloro-
2-1-piperazinyl-benzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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